Cas no 31489-08-4 (Amino-5-hydroxy-2-methyl-4-oxo-pyridinehexanoic Acid)

• Product Name: Amino-5-hydroxy-2-methyl-4-oxo-pyridinehexanoic Acid
• CAS No: 31489-08-4
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 313825
• PubChem ID: 193136
• Update Time: 2025-04-19

Amino-5-hydroxy-2-methyl-4-oxo-pyridinehexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyridinehexanoicacid, a-amino-5-hydroxy-2-methyl-4-oxo-,(aS)-
• 31489-08-4
• SCHEMBL9974079
• (2S)-2-amino-6-(5-hydroxy-2-methyl-4-oxopyridin-1-yl)hexanoic acid
• CHEBI:176471
• Amino-5-hydroxy-2-methyl-4-oxo-pyridinehexanoic Acid
• alpha-Amino-5-hydroxy-2-methyl-4-oxo-1(4H)-pyridinehexanoic acid, (S)-
• 6-(5-Hydroxy-2-methyl-4-oxopyridin-1(4H)-yl)norleucine
• DTXSID00953486
• Pyridosine

• Inchi： 1S/C12H18N2O4/c1-8-6-10(15)11(16)7-14(8)5-3-2-4-9(13)12(17)18/h6-7,9,16H,2-5,13H2,1H3,(H,17,18)/t9-/m0/s1
• InChI Key： HNGPZFLHRXCYGZ-VIFPVBQESA-N
• SMILES： OC([C@H](CCCCN1C=C(C(C=C1C)=O)O)N)=O

Computed Properties

• Exact Mass: 254.12674
• Monoisotopic Mass: 254.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -2

Experimental Properties

• Density: 1.298
• Boiling Point: 463.4°Cat760mmHg
• Flash Point: 234°C
• Refractive Index: 1.579
• PSA: 103.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones